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This technical guide provides a comprehensive analysis of the pharmacological potentiator
ARN11391 and its effects on the inositol 1,4,5-trisphosphate receptor type 1 (ITPR1), with a
particular focus on its potential therapeutic implications for diseases associated with mutant
ITPR1 channels, such as spinocerebellar ataxia (SCA). While direct experimental data on
ARN11391's interaction with mutant ITPR1 channels remains to be published, this document
synthesizes the current understanding of ARN11391's mechanism of action on wild-type
channels and the functional consequences of various ITPR1 mutations, offering a roadmap for
future research and drug development.

Mutations in the ITPR1 gene, which encodes a crucial intracellular calcium release channel,
are linked to a spectrum of neurological disorders, most notably spinocerebellar ataxia type 29
(SCA29) and Gillespie syndrome.[1][2] These mutations can be broadly categorized as either
loss-of-function, leading to reduced calcium release, or gain-of-function, resulting in excessive
calcium signaling.[3][4] The identification of molecules that can modulate ITPR1 activity,
therefore, presents a promising therapeutic avenue. One such molecule, ARN11391, has been
identified as a selective potentiator of ITPR1.[1]
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ARN11391: A Selective Potentiator of Wild-Type
ITPR1

ARN11391 was identified through a high-throughput screening campaign as a potent and
selective potentiator of wild-type ITPR1 channels. The following table summarizes the key
quantitative data regarding its activity.

Compound Target Assay Type Parameter Value Reference
Caged-1P3

ARN11391 Wild-Type Photolysis in Genovese et
_ EC50 0.8 uM

(Cmpd 15) ITPR1 isolated al., 2023
nuclei

Signaling Pathway and Proposed Mechanism of
Action

ITPR1 is a key component of the phosphoinositide signaling pathway. Upon cell surface
receptor activation, phospholipase C (PLC) hydrolyzes phosphatidylinositol 4,5-bisphosphate
(PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to the ITPR1
channel on the endoplasmic reticulum, triggering the release of stored calcium into the
cytoplasm. This calcium signal orchestrates a multitude of cellular processes. ARN11391 is
believed to act as an allosteric modulator of ITPR1, increasing the channel's sensitivity to IP3
and thereby potentiating calcium release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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